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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid sodium salt

Cat. No.: B148716

An In-depth Technical Guide to 1-Pyrenesulfonic Acid Sodium Salt: Core Properties

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental characteristics is paramount. This guide provides the core
physicochemical properties of 1-pyrenesulfonic acid sodium salt, a widely utilized
fluorescent probe.

Physicochemical Properties

The essential quantitative data for 1-pyrenesulfonic acid sodium salt are summarized in the
table below. This information is critical for experimental design, solution preparation, and data

analysis.
Property Value References
Molecular Formula Ci6HoNaOsS [L12113114115]116]
Molecular Weight 304.30 g/mol [1112][41[5]
CAS Number 59323-54-5 [1][31[4]

Sodium 1-pyrenesulfonate,
Synonyms _ [1](4][6]
Sodium pyrene-1-sulfonate

Appearance Solid, Pale Yellow Powder [6]

Melting Point 233-236 °C [6]
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Experimental Protocols

Detailed experimental protocols for the determination of these properties are not available in
the provided search results. These values are standard reference data typically determined
using techniques such as mass spectrometry for molecular weight and elemental analysis for

the molecular formula.

Logical Relationship of Core Properties

The following diagram illustrates the fundamental relationship between the compound's identity,
its chemical formula, and its resulting molecular weight.

(1-Pyrenesulfonic Acid Sodium Salt\
L CAS: 59323-54-5 )

s represented by

Chemical Formula

Ci16HoaNaOs3S

results in a

Molecular Weight

304.30 g/mol

Click to download full resolution via product page

Figure 1: Relationship between chemical identity, formula, and molecular weight.

Applications
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1-Pyrenesulfonic acid sodium salt is recognized for its utility as a fluorescent probe.[1][6][7]
Its fluorescent properties make it a valuable tool in various research applications, including
biochemical assays and cellular imaging.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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